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Compound of Interest

Compound Name: 3-Methylhexadecane

Cat. No.: B15487097

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylhexadecane is a branched-chain saturated hydrocarbon belonging to the alkane
series. As an isomer of heptadecane, its physical properties are of significant interest in various
fields, including fuel technology, materials science, and as a non-polar solvent in chemical and
pharmaceutical processes. Understanding these properties is crucial for process design, quality
control, and for predicting its behavior in different environments. This technical guide provides a
detailed overview of the known physical properties of 3-Methylhexadecane, outlines the
standard experimental methodologies for their determination, and presents a logical workflow
for these experimental procedures. Due to the limited availability of experimental data for 3-
Methylhexadecane, this guide also includes data for its isomer, 2-Methylhexadecane, and its
parent compound, n-hexadecane, for comparative purposes.

Core Physical Properties

The fundamental physical characteristics of 3-Methylhexadecane are summarized below. It is
important to note that while some data is available, many of the physical properties for this
specific isomer have been estimated or are inferred from related compounds.
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Property Value Source/Comment
Molecular Formula Ci7Hss [L12113114115]116]
Molecular Weight 240.47 g/mol [11121151[7]

CAS Number 6418-43-5 [21[1241[5][7]

Boiling Point 297.20 °C (estimated) [8]

Melting Point -15°C [7]

Flash Point 105.20 °C (estimated) [8]

Density Data not available

Refractive Index

Data not available

Viscosity

Data not available

Comparative Data for Related Compounds:

Property 2-Methylhexadecane n-Hexadecane
Boiling Point 291.4 °C 287 °C

Melting Point 4°C 18 °C

Density 0.776 g/cm3 0.773 g/cm3 at 20 °C
Refractive Index 1.434 1.4345 at 20 °C

Viscosity

Data not available

3.474 mPa-s at 20 °C

Experimental Protocols for Physical Property

Determination

The following sections detail the standard experimental methodologies for determining the key

physical properties of long-chain alkanes like 3-Methylhexadecane.

Determination of Boiling Point
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The boiling point is a critical indicator of a liquid's volatility. For hydrocarbons, the micro boiling

point determination method is often employed due to its requirement for a small sample size.

Methodology: Micro Boiling Point Determination (Thiele Tube Method)

Sample Preparation: A small amount of 3-Methylhexadecane (a few milliliters) is placed into
a small test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
liquid sample with the open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then immersed in a heating bath (e.g., a Thiele
tube filled with high-boiling mineral oil).

Heating: The heating bath is gently and uniformly heated. As the temperature rises, air
trapped in the capillary tube will expand and escape as a stream of bubbles.

Observation: The heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. At this point, the heat source is removed.

Boiling Point Reading: The liquid will begin to cool, and the rate of bubbling will slow down.
The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
This is the point where the vapor pressure of the sample equals the atmospheric pressure.

Determination of Melting Point

The melting point is a fundamental property for characterizing solid compounds and assessing

their purity. The capillary method is a standard and widely used technique.

Methodology: Capillary Melting Point Determination

Sample Preparation: A small amount of solid 3-Methylhexadecane is finely powdered.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.
The tube is then inverted and tapped gently to pack the solid into the sealed end, aiming for
a sample height of 2-3 mm.
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Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent
to a calibrated thermometer.

Heating: The apparatus is heated at a controlled rate. A rapid heating rate can be used
initially to approach the approximate melting point, followed by a much slower rate (1-2 °C
per minute) as the melting point is neared.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a liquid is recorded as the end of the melting range. For a pure substance, this range
should be narrow.

Determination of Density

Density is a measure of mass per unit volume and is an important parameter for quality control

and fluid dynamics calculations. Vibrating tube densitometry is a modern and accurate method.

Methodology: Vibrating Tube Densitometry

Principle: A U-shaped tube is electronically excited to oscillate at its natural frequency. This
frequency changes when the tube is filled with the sample liquid; the change in frequency is
directly related to the density of the liquid.

Calibration: The instrument is calibrated using two standards of known density, typically dry
air and deionized water.

Sample Introduction: The 3-Methylhexadecane sample is injected into the clean, dry U-
tube. Care must be taken to avoid the introduction of air bubbles.

Measurement: The instrument measures the oscillation period of the filled tube and, using
the calibration data, calculates the density of the sample. The temperature of the sample is
precisely controlled by the instrument.

Data Recording: The density value at the specified temperature is recorded.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a valuable property for identifying and assessing the purity of liquid samples.

Methodology: Abbe Refractometer

Principle: The Abbe refractometer measures the critical angle of refraction of a thin layer of
the sample liquid placed between two prisms.

o Calibration: The instrument is calibrated using a standard liquid with a known refractive
index, such as distilled water.

o Sample Application: A few drops of the 3-Methylhexadecane sample are placed on the
surface of the measuring prism.

e Measurement: The prisms are closed, and light is passed through the sample. The user
looks through the eyepiece and adjusts the control knob until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow. For many applications, especially those
involving fluid transport, viscosity is a critical parameter.

Methodology: Capillary Viscometry

e Principle: This method measures the time it takes for a fixed volume of liquid to flow through
a narrow capillary tube under a known and reproducible head pressure.

e Viscometer Selection: A suitable capillary viscometer (e.g., an Ubbelohde or Cannon-Fenske
viscometer) is chosen based on the expected viscosity of the sample.

o Sample Loading: A precise volume of the 3-Methylhexadecane sample is introduced into
the viscometer.
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o Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired temperature.

e Measurement: The sample is drawn up into the timing bulb of the viscometer by suction. The
suction is then removed, and the time it takes for the liquid meniscus to pass between two
marked points on the capillary is measured with a stopwatch.

o Calculation: The kinematic viscosity (v) is calculated using the equation v = C * t, where 'C' is
the calibration constant of the viscometer and 't' is the measured flow time. The dynamic
viscosity (n) can then be calculated by multiplying the kinematic viscosity by the density of
the liquid at the same temperature (n =v * p).

Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive determination of the
physical properties of 3-Methylhexadecane.
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Caption: Workflow for the experimental determination of physical properties of 3-
Methylhexadecane.

Conclusion
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This technical guide has provided a summary of the known physical properties of 3-
Methylhexadecane, alongside detailed experimental protocols for their determination. While
specific experimental data for density, refractive index, and viscosity of 3-Methylhexadecane
remain to be fully documented in publicly available literature, the methodologies outlined here
provide a robust framework for researchers to obtain these critical parameters. The included
workflow diagram offers a clear and logical sequence for conducting these experimental
investigations. The data for related isomers and the parent alkane serve as valuable reference
points for estimation and comparison. Accurate determination of these properties will continue
to be essential for the effective application of 3-Methylhexadecane in scientific and industrial
contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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